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Compound of Interest

Compound Name: 2-Hydroxyadipic acid

Cat. No.: B108492

Essential Safety and Handling Guide for 2-
Hydroxyadipic Acid

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Hydroxyadipic acid. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

2-Hydroxyadipic acid presents several health hazards that require strict adherence to safety
protocols. It is harmful if swallowed, causes skin and serious eye irritation, and may lead to
respiratory irritation.[1]

Hazard Classification GHS Code Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling 2-Hydroxyadipic acid.

Protection Type

Recommended Equipment

Specifications and
Remarks

Eye and Face Protection

Safety goggles with side-
shields

Must be worn at all times. A
face shield may be necessary
if there is a significant splash
risk.[1][2]

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended for handling
acids.[3][4] Always inspect
gloves for integrity before use.

Body Protection

Impervious clothing /

Laboratory coat

A fully buttoned lab coat is the
minimum requirement. For
larger quantities, chemical-

resistant clothing is advised.[1]

[2]

Respiratory Protection

Suitable respirator

Use in a well-ventilated area. If
dust or aerosols are likely to be
generated, a NIOSH-approved
respirator (e.g., N95) is
required.[1][2][3]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Experimental Protocol: Step-by-Step Handling

Procedure

e Preparation:
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[e]

Ensure a safety shower and eyewash station are accessible and functional.[1]

o

Work within a certified chemical fume hood or a well-ventilated area.[1][2]

[¢]

Don all required PPE as specified in the table above.

[¢]

Have spill cleanup materials readily available.

e Handling:

[e]

Avoid the formation of dust and aerosols.[1]

[e]

Avoid breathing any dust, fumes, or vapors.[1]

o

Do not eat, drink, or smoke in the handling area.[1]

[¢]

Wash hands thoroughly with soap and water after handling the substance.[1][2]

[¢]

Keep the container tightly closed when not in use.[1][2]
e Storage:
o Store in a cool, dry, and well-ventilated area.[1][2]

o Recommended storage for the powder form is at -20°C for long-term stability (up to 3
years).[1]

o Keep away from incompatible materials such as strong oxidizing agents.[2]

Waste Disposal Plan

e Collection:

o Collect all 2-Hydroxyadipic acid waste, including contaminated consumables, in a
designated, properly labeled, and sealed hazardous waste container.

 Spill Decontamination:

o In case of a spill, wear full PPE.[1]
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o Contain the spill and prevent it from entering drains or water courses.[1]

o For liquid spills, absorb with an inert, non-combustible material like diatomite or a universal
binder.[1]

o For solid spills, carefully sweep or scoop the material into the waste container, avoiding
dust generation.[2]

o Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

» Final Disposal:

o Dispose of the waste container and its contents in accordance with all local, state, and
federal regulations.[1][5] Do not dispose of it down the drain.

Emergency Procedures: First-Aid Measures

Exposure Route First-Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[1][2] Seek

immediate medical attention.[2]

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) . .
clothing and wash it before reuse.[1][2] If skin

irritation persists, seek medical attention.[2]

Move the affected person to fresh air and keep

them in a position comfortable for breathing.[1] If
Inhalation breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.

Do NOT induce vomiting. Rinse the mouth
) thoroughly with water.[1] Never give anything by
Ingestion )
mouth to an unconscious person. Seek

immediate medical attention.[1]
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Workflow for Safe Handling and Disposal

Start Handling

2-Hydroxyadipic Acid

1. Prepara;;ion Phase

Don Required PPE
(Goggles, Gloves, Lab Coat)

\

Prepare Work Area
(Fume Hood, Eyewash Station)

\

Ready Spill Kit

2. Handlipg Phase

Use in Ventilated Area
(Avoid Dust/Aerosol)

:

Emergency Response

\ AR S——

Wash Hands After Use

Personal Exposure

Follow Spill
Protocol

3. Dispoval & Cleanup

Collect Waste in
Labeled Container

Follow First-Aid
Protocol & Seek
Medical Attention

\

Dispose via Approved
Hazardous Waste Stream

\

Y
End of Operation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

